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Compound of Interest

Compound Name: 2-Pentyl thiocyanate

Cat. No.: B1621788

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for 2-Pentyl thiocyanate (CAS 61735-43-1) is limited in
publicly available literature. Therefore, this guide provides comprehensive information on the
synthesis, properties, and biological relevance of short-chain alkyl thiocyanates as a
representative class, with specific data for analogous compounds where indicated.

Introduction

2-Pentyl thiocyanate, bearing the CAS number 61735-43-1, is an organic compound
belonging to the alkyl thiocyanate family. These compounds are characterized by the presence
of a thiocyanate functional group (-S-C=N) attached to an alkyl chain. Alkyl thiocyanates are
recognized for their versatile applications in organic synthesis and their potential as bioactive
molecules. They serve as important intermediates in the preparation of various sulfur-
containing compounds and have garnered interest in the fields of medicinal chemistry and drug
development due to their diverse biological activities.[1]

The thiocyanate moiety is considered a pseudohalide, and its chemical behavior allows for a
wide range of chemical transformations. The unique electronic properties of the SCN group
contribute to the biological activities observed in this class of compounds.

Physicochemical and Spectral Data
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Due to the scarcity of specific experimental data for 2-pentyl thiocyanate, the following tables
summarize typical physicochemical and spectral properties of closely related short-chain alkyl
thiocyanates. This information provides a valuable reference for researchers working with
similar compounds.

Table 1: Physicochemical Properties of Analogous Alkyl Thiocyanates

| | General
sopro
Property Methyl Thiocyanate AT Observations for

Thiocyanate .
Alkyl Thiocyanates

Molecular Formula C2H3NS C4H7NS CnH2n+1NS
Molecular Weight ( Increases with chain
73.12 101.17
g/mol) length
- ) Increases with
Boiling Point (°C) 130-133 152-154 )
molecular weight
) Generally less dense
Density (g/cm3) 1.004 0.938
than water
o Colorless to pale Typically colorless to
Appearance Colorless liquid o o
yellow liquid yellowish liquids
] ) ] ] Generally low water
Slightly soluble in Sparingly soluble in N
. ) ) solubility, good
Solubility water; soluble in water; soluble in T )
) solubility in organic
organic solvents ethanol, ether

solvents

Note: The data for Methyl Thiocyanate and Isopropyl Thiocyanate is presented for comparative
purposes.

Table 2: Spectral Data of Analogous Alkyl Thiocyanates
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. General Alkyl
Spectral Data Methyl Thiocyanate .
Thiocyanates
Alkyl protons adjacent to the
1H NMR 0 ~2.6 ppm (s, 3H) SCN group typically appear in

the & 2.5-3.5 ppm range.

The thiocyanate carbon (SCN)
0 ~112 ppm (SCN), & ~33 ppm
13C NMR resonates around 6 110-115

CHs
(€ ppm.[2][3]

A strong, sharp absorption
band in the range of 2140-

IR Spectroscopy (cm™1) ~2150 (C=N stretch) 2175 cm~1is characteristic of
the C=N stretch in the
thiocyanate group.[4][5][6]

Fragmentation patterns will be
dependent on the specific alkyl
. group. Common fragments
Mass Spectrometry (m/z) Molecular ion peak (M*) at 73 ]
may include the loss of the
SCN group or cleavage of the

alkyl chain.

Note: The spectral data provided is for Methyl Thiocyanate and represents typical values for
short-chain alkyl thiocyanates.

Synthesis of 2-Pentyl Thiocyanate
General Synthetic Approach

The most common method for the synthesis of alkyl thiocyanates is the nucleophilic
substitution reaction between an alkyl halide and an alkali metal thiocyanate.[7] For 2-pentyl
thiocyanate, this would involve the reaction of 2-bromopentane or 2-chloropentane with a
thiocyanate salt such as sodium or potassium thiocyanate.
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Caption: General synthesis of 2-Pentyl Thiocyanate.

Experimental Protocol (Representative)

The following is a representative experimental protocol for the synthesis of a secondary alkyl
thiocyanate, which can be adapted for 2-pentyl thiocyanate.

Materials:

e 2-Bromopentane

Sodium thiocyanate (NaSCN) or Potassium thiocyanate (KSCN)

Ethanol (absolute)

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:
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A solution of sodium thiocyanate (1.2 equivalents) in absolute ethanol is prepared in a round-
bottom flask equipped with a reflux condenser and a magnetic stirrer.

2-Bromopentane (1.0 equivalent) is added to the stirred solution.

The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure using a rotary evaporator.
The residue is partitioned between diethyl ether and water.

The organic layer is separated, washed with water and then with brine.
The organic layer is dried over anhydrous magnesium sulfate.

The drying agent is removed by filtration.

The solvent is evaporated to yield the crude 2-pentyl thiocyanate.

The crude product can be purified by vacuum distillation or column chromatography on silica
gel.
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Caption: Experimental workflow for synthesis.
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Biological Activity and Mechanism of Action

While specific studies on 2-pentyl thiocyanate are not widely reported, the broader class of
organic thiocyanates has demonstrated a range of biological activities.

Antimicrobial and Antifungal Activity

Organic thiocyanates have been investigated for their potential as antimicrobial and antifungal
agents. The thiocyanate group can interact with biological nucleophiles, such as sulfhydryl
groups in enzymes and proteins, leading to the disruption of essential cellular processes in
microorganisms.

Role in Host Defense

In biological systems, the thiocyanate anion (SCN™) is a substrate for peroxidases, such as
lactoperoxidase and myeloperoxidase. These enzymes catalyze the oxidation of thiocyanate by
hydrogen peroxide to produce hypothiocyanous acid (HOSCN), a potent antimicrobial agent
that plays a role in the innate immune system. While 2-pentyl thiocyanate is an organic
molecule, its metabolism or interaction with biological systems could potentially influence these
pathways.
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Caption: Thiocyanate in the peroxidase host defense system.

Potential in Drug Development

The thiocyanate functional group is a versatile scaffold in drug design. It can be used to
modulate the pharmacokinetic and pharmacodynamic properties of lead compounds. The
ability of the thiocyanate group to act as a bioisostere for other functional groups, and its
potential to engage in specific interactions with biological targets, makes it an attractive moiety
for the development of new therapeutic agents.

Safety and Handling

Disclaimer: The following safety information is based on the general properties of alkyl
thiocyanates and may not be specific to 2-pentyl thiocyanate. Always consult the Safety Data
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Sheet (SDS) provided by the supplier before handling this compound.

o General Hazards: Alkyl thiocyanates are generally considered to be harmful if swallowed, in
contact with skin, or if inhaled. They can cause irritation to the skin, eyes, and respiratory
tract.

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong acids.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

2-Pentyl thiocyanate is a member of the versatile class of organic thiocyanates. While specific
data for this compound is limited, the general understanding of alkyl thiocyanates provides a
strong foundation for its potential applications in organic synthesis and medicinal chemistry.
Further research into the specific properties and biological activities of 2-pentyl thiocyanate is
warranted to fully explore its potential. This guide serves as a comprehensive resource for
researchers and professionals, summarizing the available knowledge and providing a
framework for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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